Cas no 2763906-19-8 (methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate)

• Product Name: methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate
• CAS No: 2763906-19-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5560054
• PubChem ID: 165996797
• Update Time: 2025-06-10

methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763906-19-8
• EN300-36601068
• methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate

• Inchi： 1S/C10H15N3O2/c1-15-10(14)8-3-2-4-9-12-7(5-11)6-13(8)9/h6,8H,2-5,11H2,1H3
• InChI Key： YIWVBBKQDOWNSF-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCC2=NC(CN)=CN12)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate

Methyl 2-(Aminomethyl)-5H,6H,7H,8H-Imidazo[1,2-a]Pyridine-5-Carboxylate (CAS No. 2763906-19-8): An Overview

Methyl 2-(Aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate (CAS No. 2763906-19-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug discovery programs.

The chemical structure of methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate is characterized by an imidazopyridine core with a methyl ester group and an aminomethyl substituent. The imidazopyridine scaffold is a well-studied motif in medicinal chemistry due to its ability to modulate various biological targets, including receptors and enzymes. The presence of the aminomethyl group adds further complexity and potential for interaction with biological systems.

Recent studies have highlighted the potential of methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific subtypes of serotonin receptors, which are implicated in conditions such as depression and anxiety. The selective binding to these receptors suggests that the compound could be developed into a novel therapeutic agent with fewer side effects compared to existing drugs.

In addition to its potential as a serotonin receptor modulator, methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro. This finding opens up new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate has been extensively studied to assess its suitability for clinical development. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in preclinical models, making it a viable candidate for further optimization and clinical testing.

Safety assessments are crucial for any potential drug candidate. Preclinical toxicity studies have shown that methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for efficacy. These findings support the safety profile of the compound and provide confidence for advancing it into human trials.

The synthesis of methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate has been optimized to ensure high yields and purity. Various synthetic routes have been explored to improve efficiency and scalability. One notable approach involves a multi-step synthesis starting from readily available starting materials. This method has been validated through multiple batches and has shown consistent results in terms of yield and product quality.

In conclusion, methyl 2-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate (CAS No. 2763906-19-8) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting neurological disorders and inflammatory diseases. Ongoing research aims to refine its properties and explore its full therapeutic potential.